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Compound of Interest

Compound Name: N-Boc-2-methyl-L-tyrosine

Cat. No.: B14020301

Get Quote

Executive Summary & Immediate Directives
N-Boc-2-methyl-L-tyrosine is a protected amino acid derivative widely used in peptide

synthesis.[1][2][3] While not classified as an acute toxin (P-List) or toxic waste (U-List) under

US EPA RCRA regulations, it functions as a chemical intermediate with specific reactivity

profiles that dictate its disposal pathway.[1][3]

Core Disposal Directive:

Method: High-temperature incineration equipped with scrubbers.[3]

Prohibition:NEVER dispose of via sanitary sewer (drain) or general trash.[3]

Critical Hazard: The tert-butyloxycarbonyl (Boc) group is acid-labile.[3][4] Do not mix solid or

concentrated solutions with strong acids (e.g., TFA, HCl) in closed waste containers. This

generates isobutylene gas and CO₂, creating a risk of container over-pressurization and

rupture.

Technical Rationale & Safety Profile (The "Why")
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To ensure safety, we must understand the chemical behavior of the waste, not just its

regulatory status.

Chemical Stability Analysis
The molecule contains two functional groups that drive disposal logistics:

Boc-Protective Group: Thermally unstable above ~150°C and chemically unstable in acidic

media (pH < 2).[3] Decomposition releases flammable isobutylene gas.[3]

Phenolic Hydroxyl (Tyrosine Side Chain): Weakly acidic.[3] While generally stable, it can

form salts with strong bases.[3]

Hazard Characterization Table
Data synthesized from Safety Data Sheets (SDS) and GHS classifications.

Parameter Classification H-Code Description

Signal Word WARNING N/A
Moderate hazard

alert.[1][2][3]

Skin Irritation Category 2 H315
Causes skin irritation.

[1][2][3][5][6]

Eye Irritation Category 2A H319
Causes serious eye

irritation.[1][2][3][5][6]

STOT-SE Category 3 H335
May cause respiratory

irritation.[1][2][3][5]

Combustibility Organic Solid N/A

Finely dispersed dust

may form explosive

mixtures in air.[1][2][3]
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Senior Scientist Insight: Treat this compound as "chemically active" waste. While the regulatory

hazard is low, the operational hazard (gas evolution) is moderate if segregation protocols are

ignored.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Expired or Excess Reagent)
Applicable for: Spilled powder, expired shelf-life material, or contaminated solids.[1][2]

Containerization: Transfer solid material into a wide-mouth high-density polyethylene (HDPE)

or amber glass jar.

Labeling: Affix a hazardous waste label.

Chemical Name: N-Boc-2-methyl-L-tyrosine.[1][2][3]

Hazard Checkbox: Irritant.[3][5]

Composition: 100%.[3]

Segregation: Place in the Solid Organic Waste stream.

Caution: Ensure the container is not stored next to oxidizers (e.g., nitrates, perchlorates)

to prevent fire hazards.

Protocol B: Liquid Waste (Reaction Mother Liquors)
Applicable for: Filtrates from peptide coupling or recrystallization.[3]

The disposal path is determined by the solvent system, not the amino acid itself.

Identify the Solvent:
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Halogenated: Dichloromethane (DCM), Chloroform, Dichloroethane.[3]

Non-Halogenated: Ethyl Acetate, Methanol, DMF, DMSO.[3]

pH Check (Critical Step):

Dip a pH strip into the waste solution.[3]

If pH < 3: Neutralize with saturated Sodium Bicarbonate (NaHCO₃) slowly in an open

beaker until gas evolution ceases.

Reasoning: Neutralization prevents the Boc group from decomposing inside the waste

drum, which could otherwise pressurize the drum with isobutylene.

Transfer & Tag:

Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).[3]

Record the estimated concentration of N-Boc-2-methyl-L-tyrosine on the waste log

(typically <5%).[1][2][3]

Visualized Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for determining the correct waste stream,

incorporating the critical "Acid Check" step often missed in standard protocols.
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Waste: N-Boc-2-methyl-L-tyrosine

Physical State?

Solid / Powder

Powder

Solution / Mother Liquor

Liquid

Solid Organic Waste Bin
(Incineration) Is pH < 3?

Solvent Type?

Solvent: DCM, Chloroform

Contains Halogens

Solvent: EtOAc, MeOH, DMF

No Halogens

No (Neutral/Basic)
ACTION: Neutralize with NaHCO3

(Prevent Gas Evolution)

Yes (Acidic)

Halogenated Waste Carboy
(Incineration)

Non-Halogenated Waste Carboy
(Fuel Blending/Incineration)

Click to download full resolution via product page
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Figure 1: Decision matrix for N-Boc-2-methyl-L-tyrosine disposal. Note the critical pH check

to prevent isobutylene off-gassing in liquid waste streams.

Emergency Contingencies
Spill Management (Small Scale < 50g)

PPE: Wear nitrile gloves, lab coat, and safety goggles.[3] If powder is fine/dusty, use an N95

or half-mask respirator to prevent inhalation (H335).[1][3]

Containment: Do not dry sweep if dust generation is likely.[3] Cover with a damp paper towel

or use a HEPA vacuum.[3]

Cleanup:

Scoop material into a waste jar.[3]

Wipe the surface with water and detergent.[3]

Dispose of cleanup materials (wipes/gloves) in the Solid Organic Waste bin.[3]

Accidental Exposure[6]
Eye Contact: Rinse immediately with water for 15 minutes.[3] Remove contact lenses.[3][6]

[7]

Skin Contact: Wash with soap and water.[3] If irritation persists (H315), seek medical

attention.

Regulatory Framework (US Context)
While N-Boc-2-methyl-L-tyrosine is not explicitly listed in 40 CFR 261.33 (P or U lists), it is

regulated under the "Cradle-to-Grave" responsibility of the generator.[1][2]

RCRA Classification:

Solid: Generally Non-Hazardous Waste (unless mixed with other hazardous materials), but

industry best practice dictates incineration.[3]
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Liquid (in solvent): Usually D001 (Ignitable) depending on the solvent flashpoint.[3]

EPA Waste Codes:

If dissolved in Acetone/Methanol: D001, F003.[3]

If dissolved in DCM: F002.[3]

Self-Validation Check: Before sealing any waste container, ask: Does this container contain

strong acids that could deprotect the Boc group? If yes, neutralize before closing.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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